Cas no 1936266-29-3 (6-bromo-2-chloro-4-fluoro-1,3-benzoxazole)

• Product Name: 6-bromo-2-chloro-4-fluoro-1,3-benzoxazole
• CAS No: 1936266-29-3
• MF: C₇H₂BrClFNO
• MW: 250.452283382416
• CID: 5844572
• PubChem ID: 99770693
• Update Time: 2025-06-20

6-bromo-2-chloro-4-fluoro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-bromo-4-fluoro-1,3-benzoxazole
• 6-bromo-2-chloro-4-fluoro-1,3-benzoxazole
• Benzoxazole, 6-bromo-2-chloro-4-fluoro-
• EN300-19368555
• 1936266-29-3

• Inchi： 1S/C7H2BrClFNO/c8-3-1-4(10)6-5(2-3)12-7(9)11-6/h1-2H
• InChI Key： MTLFGMINIXVWEQ-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=CC(F)=C2N=C1Cl

Computed Properties

• Exact Mass: 248.89923g/mol
• Monoisotopic Mass: 248.89923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.898±0.06 g/cm3(Predicted)
• Boiling Point: 265.6±20.0 °C(Predicted)
• pka: -3.56±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 6-bromo-2-chloro-4-fluoro-1,3-benzoxazole

Introduction to 6-bromo-2-chloro-4-fluoro-1,3-benzoxazole (CAS No. 1936266-29-3)

6-bromo-2-chloro-4-fluoro-1,3-benzoxazole is a heterocyclic compound belonging to the benzoxazole family, characterized by its bromine, chlorine, and fluorine substituents. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework, which makes it a valuable scaffold for the development of novel bioactive molecules. The presence of multiple halogen atoms enhances its reactivity, enabling diverse chemical transformations that are pivotal in medicinal chemistry.

The CAS number 1936266-29-3 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research continuity. As a key intermediate in organic synthesis, 6-bromo-2-chloro-4-fluoro-1,3-benzoxazole plays a crucial role in constructing more complex molecular architectures. Its benzoxazole core is a well-documented pharmacophore in drug discovery, particularly for compounds targeting neurological and inflammatory disorders.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 6-bromo-2-chloro-4-fluoro-1,3-benzoxazole, making it more accessible for industrial applications. The compound's structural features allow for selective functionalization at various positions, including the bromo and chloro substituents, which are commonly utilized in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing carbon-carbon bonds essential for drug molecule design.

In the realm of medicinal chemistry, 6-bromo-2-chloro-4-fluoro-1,3-benzoxazole has been explored as a precursor for developing small-molecule inhibitors targeting enzyme kinases. Kinases are critical enzymes involved in numerous cellular pathways, making them attractive therapeutic targets for diseases such as cancer and autoimmune disorders. The fluorine atom in the molecule contributes to metabolic stability and binding affinity, which are crucial factors in drug design.

Recent studies have highlighted the potential of 6-bromo-2-chloro-4-fluoro-1,3-benzoxazole in generating novel antiviral agents. The benzoxazole scaffold has been shown to interact with viral proteases and polymerases, inhibiting their activity and thereby reducing viral replication. The halogenated substituents enhance the compound's ability to penetrate biological membranes, improving its pharmacokinetic properties. This has led to investigations into its efficacy against emerging viral strains through structure-based drug design approaches.

The compound's versatility also extends to its application in materials science. For instance, derivatives of 6-bromo-2-chloro-4-fluoro-1,3-benzoxazole have been investigated for their potential as organic semiconductors due to their electron-deficient nature and ability to form stable π-conjugated systems. These properties make them suitable candidates for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

From a synthetic chemistry perspective, 6-bromo-2-chloro-4-fluoro-1,3-benzoxazole serves as a versatile building block for constructing more complex heterocycles. The availability of multiple reactive sites allows chemists to explore diverse synthetic pathways, including nucleophilic aromatic substitutions and metal-catalyzed transformations. These reactions are essential for generating libraries of compounds that can be screened for biological activity.

The growing interest in 6-bromo-2-chloro-4-fluoro-1,3-benzoxazole is also driven by its role in developing next-generation agrochemicals. The benzoxazole core is a common motif in herbicides and fungicides due to its ability to disrupt essential biological processes in plants without harming humans or animals. The halogenated derivatives exhibit enhanced bioavailability and resistance to degradation under environmental conditions.

In conclusion, 6-bromo - 2 - chloro - 4 - fluoro - 1 , 3 - benz ox azole ( CAS No . 193 626 6 - 29 - 3 ) is a multifunctional compound with broad applications across pharmaceuticals , materials science , and agrochemicals . Its unique structural features make it an invaluable tool for synthetic chemists and drug developers alike . As research continues to uncover new uses for this compound , its significance in modern science is likely to grow further .